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Compound of Interest

Compound Name: MIPS-21335

Cat. No.: B12386504

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and essential data for the use of MIPS-
21335, a potent inhibitor of Phosphoinositide 3-kinase Class Il Alpha (PI3KC2a), in cell culture
applications. This document is intended to guide researchers in the effective use of MIPS-
21335 for investigating cellular processes regulated by PISKC2a.

Introduction

MIPS-21335 is a selective inhibitor of PI3KC2a with a reported IC50 of 7 nM.[1] It also exhibits
inhibitory activity against other kinases, including PI3KC2[3, p110a, p110f3, and p1109, at
higher concentrations.[1] Primarily recognized for its antithrombotic effects, MIPS-21335 is a
valuable tool for studying the role of PI3KC2a in various cellular signaling pathways, including
vesicle trafficking, endocytosis, and cell migration.[2]
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Kinase Target IC50 (nM)
PI3KC2a 7

PI3KC2B 43

p110a 140

p110P 386
p1105 742

Data sourced from MedchemExpress.[1]

Physical and Chemical Properties

Property Value

Molecular Weight 487.47 g/mol

Formula C24H21N70s
Appearance Solid

Color Off-white to light yellow
CAS Number 2569296-51-9

Data sourced from MedchemExpress.[1]

Solubility and Storage

Solvent Solubility Storage of Stock Solution

25 mg/mL (51.29 mM; requires  -80°C for up to 6 months;

ultrasonic) -20°C for up to 1 month.

DMSO

Note: It is highly recommended
to use newly opened,
anhydrous DMSO as the
compound is hygroscopic.
Aliquot stock solutions to avoid

repeated freeze-thaw cycles.
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Signaling Pathway

The PI3KC2a signaling pathway is integral to several cellular functions. MIPS-21335, by
inhibiting PIBKC2a, can modulate these downstream events.
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Click to download full resolution via product page

Caption: PI3KC2a signaling pathway and the inhibitory action of MIPS-21335.

Experimental Protocols
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Preparation of Stock and Working Solutions

4.1.1. Materials:

MIPS-21335 solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Ultrasonic bath

4.1.2. Protocol for 10 mM Stock Solution:

 Briefly centrifuge the vial of MIPS-21335 to ensure the solid is at the bottom.

o Aseptically, add the appropriate volume of anhydrous DMSO to the vial to achieve a 10 mM
concentration (e.g., for 1 mg of MIPS-21335 with a MW of 487.47, add 205.14 uL of DMSO).

» To aid dissolution, sonicate the solution in an ultrasonic bath until the compound is fully
dissolved.

 Aliquot the 10 mM stock solution into sterile, single-use microcentrifuge tubes.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term
storage (up to 1 month).

4.1.3. Preparation of Working Solutions:

» On the day of the experiment, thaw a single aliquot of the 10 mM MIPS-21335 stock solution
at room temperature.

 Dilute the stock solution to the desired final concentration in pre-warmed cell culture
medium.

e ltis crucial to vortex the diluted solution immediately and thoroughly to prevent precipitation.

e The final concentration of DMSO in the cell culture medium should be kept low (typically <
0.1%) to avoid solvent-induced cytotoxicity. A vehicle control (medium with the same final
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concentration of DMSO) should always be included in experiments.

General Experimental Workflow for Cell Culture

Seed Cells in Culture Plates

Allow Cells to Adhere

Prepare 10 mM MIPS-21335
Stock Solution in DMSO (e.g., 24 hours)

Prepare Working Solutions of MIPS-21335
in Cell Culture Medium

Treat Cells with MIPS-21335
(and Vehicle Control)

Incubate for Desired Time Period
(e.g., 24, 48, 72 hours)

Perform Downstream Assays
(e.g., Viability, Western Blot)

Analyze Data
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Caption: General experimental workflow for using MIPS-21335 in cell culture.

Cell Viability Assay (e.g., MTT Assay)

This protocol provides a general framework for assessing the effect of MIPS-21335 on cell

proliferation and viability.

4.3.1. Materials:

Cultured cells of interest

96-well cell culture plates

MIPS-21335 working solutions

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

Plate reader

4.3.2. Protocol:

Seed cells into a 96-well plate at a predetermined density and allow them to adhere
overnight.

Remove the culture medium and replace it with fresh medium containing various
concentrations of MIPS-21335 (e.g., 0.1, 1, 10 uM) and a vehicle control (DMSO).

Incubate the plate for the desired time points (e.g., 24, 48, 72 hours).

Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to
form formazan crystals.

Carefully remove the medium and add the solubilization solution to dissolve the formazan
crystals.
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Measure the absorbance at the appropriate wavelength using a plate reader.

Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Western Blot Analysis of PIBKC2a Pathway Inhibition

This protocol can be used to assess the effect of MIPS-21335 on the phosphorylation status of

downstream effectors of the PI3K pathway, such as Akt.

4.4.1. Materials:

Cultured cells of interest

6-well cell culture plates

MIPS-21335 working solutions

Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)
Primary antibodies (e.g., anti-phospho-Akt, anti-total-Akt)
HRP-conjugated secondary antibody

Chemiluminescent substrate and imaging system

4.4.2. Protocol:

Seed cells in 6-well plates and allow them to grow to 70-80% confluency.

Treat the cells with the desired concentrations of MIPS-21335 and a vehicle control for the
specified time.

Wash the cells with ice-cold PBS and lyse them with lysis buffer.
Determine the protein concentration of the lysates.
Perform SDS-PAGE and transfer the proteins to a PVDF membrane.

Block the membrane and incubate with the primary antibody overnight at 4°C.
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e Wash the membrane and incubate with the HRP-conjugated secondary antibody.
» Detect the protein bands using a chemiluminescent substrate and an imaging system.

o Quantify band intensities and normalize the phosphorylated protein levels to the total protein
levels.

Stability and Troubleshooting

 Stability in Media: The stability of MIPS-21335 in cell culture media has not been extensively
reported. For long-term experiments (>24 hours), it is advisable to replace the medium with
freshly prepared MIPS-21335-containing medium at regular intervals to ensure a consistent
concentration.

o Precipitation: If precipitation is observed upon dilution of the DMSO stock into the agqueous
cell culture medium, try preparing an intermediate dilution in the medium before making the
final dilution. Ensure vigorous mixing immediately after adding the compound to the medium.

o Off-Target Effects: Be aware of the potential for off-target effects at higher concentrations of
MIPS-21335, as it can inhibit other PI3K isoforms. It is recommended to use the lowest
effective concentration and consider using other inhibitors as controls if necessary.

Disclaimer: The information provided in these application notes is for research use only. The
protocols are intended as a guide and may require optimization for specific cell lines and
experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [MIPS-21335: Application Notes and Protocols for Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12386504#mips-21335-solubility-and-preparation-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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